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Compound of Interest

Compound Name: Vinyl decanoate

Cat. No.: B147601

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory chemicals is paramount. This guide
provides a comprehensive overview of the safe handling of vinyl decanoate, a colorless liquid
utilized as a pharmaceutical intermediate.[1][2] While not classified as a hazardous substance
under the 2012 OSHA Hazard Communication Standard, adherence to good industrial hygiene
and safety practices is essential.[3]

Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. Vinyl decanoate is a combustible liquid with the molecular formula
C12H2202 and a molecular weight of 198.30 g/mol .[3][4] Key quantitative data are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C12H2202

Molecular Weight 198.30 g/mol

Appearance Colorless Liquid

Boiling Point 119 - 120 °C (246.2 - 248 °F)

Flash Point 104 °C (219.2 °F)

Specific Gravity 0.886 g/cm?

Soluble in methanol. Not
Solubility miscible or difficult to mix with

water.

Stability and Reactivity

Under normal conditions, vinyl decanoate is stable. However, it is incompatible with strong
oxidizing agents. Hazardous polymerization does not occur. It is important to keep the
substance away from heat, sparks, open flames, and other sources of ignition as it is a
combustible liquid. Vapors are heavier than air and may spread along floors, and forms
explosive mixtures with air on intense heating.

Hazard Identification and First Aid

While not classified as hazardous, direct contact and inhalation should be avoided. In the event
of exposure, the following first aid measures should be taken.

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms
occur, seek medical attention.

 Inhalation: Move to fresh air. If symptoms occur, get medical attention.
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.

The toxicological properties of vinyl decanoate have not been fully investigated. There is no
information available on mutagenic, reproductive, developmental, or teratogenic effects.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

Handling: Always wear appropriate personal protective equipment (PPE). Ensure adequate
ventilation to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing. Do not
ingest or inhale.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep the
product and any empty containers away from heat and sources of ignition.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when
handling vinyl decanoate. Adherence to these recommendations will minimize the risk of
exposure.
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Personal Protective Equipment (PPE) for Vinyl Decanoate

Hygiene Measures
Eye/Face Protection
[Wear appropriate protective eyeglasses or chemical safety goggles (OSHA's 29 CFR 1910.133 or European Standard ENIGG).] [ Handle in accordance with good industrial hygiene and safety practice. }

Skin and Body Protection
Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection
No protective equipment is needed under normal use conditions.

Use a particle filter if necessary.

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

Accidental Release Measures

In the event of a spill, a clear and practiced response protocol is essential to ensure safety and
minimize environmental contamination.

Personal Precautions: Ensure adequate ventilation and wear the required personal protective
equipment.

Environmental Precautions: The substance should not be released into the environment.
Prevent the product from entering drains.

Methods for Containment and Cleaning Up: For spills, cover drains and then collect, bind, and
pump off the spillage. Use a liquid-absorbent material, such as Chemizorb®, to take up the
spill. Sweep or shovel the absorbed material into suitable containers for disposal.
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The following workflow diagram outlines the steps to be taken in the event of an accidental
release of vinyl decanoate.

Vinyl Decanoate Spill Occurs

Spill Respo#se Protocol

[Evacuate the danger area and consult an expert.]

!

[ Ensure adequate ventilation. ]

[Wear appropriate Personal Protective Equipment (PPE).]

;

Cover drains to prevent environmental release.
Contain the spill.

;

Absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb®).

!

Collect and place the absorbed material into a suitable container for disposal.

!

[Clean the affected area.]

[ Dispose of the waste in accordance with local regulations. ]
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Workflow for Handling a Vinyl Decanoate Spill.

Fire-Fighting Measures

Vinyl decanoate is a combustible liquid with a flash point of 104 °C / 219.2 °F.

Suitable Extinguishing Media: Use foam, carbon dioxide (CO2), or dry powder to extinguish a

fire.

Specific Hazards: Keep the product and empty containers away from heat and sources of
ignition. Hazardous combustion products are not known.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus with pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.

Disposal Considerations

Waste from vinyl decanoate should be disposed of in accordance with federal, state, and local
environmental control regulations. Do not allow the chemical to enter drains or surface water.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessment of vinyl
decanoate are not readily available in public safety documents. The information presented in
this guide is based on the summarized data from safety data sheets provided by chemical
suppliers. For specific experimental methodologies, researchers should consult specialized
toxicological databases or conduct their own risk assessments based on the known properties

of the substance.

This guide is intended to provide a comprehensive overview of the safety and handling of vinyl
decanoate for a technical audience. It is not a substitute for a thorough risk assessment and
adherence to all applicable safety regulations and institutional protocols. Always consult the
most up-to-date Safety Data Sheet (SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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